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Compound of Interest

Compound Name: SAG dihydrochloride

Cat. No.: B10824570

For Researchers, Scientists, and Drug Development Professionals

Introduction

SAG dihydrochloride is a potent, cell-permeable small molecule agonist of the Smoothened
(Smo) receptor, a key component of the Hedgehog (Hh) signaling pathway. By activating this
pathway, SAG mimics the effects of the endogenous Sonic Hedgehog (Shh) ligand, making it
an invaluable tool for in vitro and in vivo studies of developmental processes, stem cell
differentiation, and disease modeling. These application notes provide detailed protocols and
treatment duration guidelines for the use of SAG dihydrochloride in various experimental
contexts.

Mechanism of Action: The Hedgehog Signaling
Pathway

The Hedgehog signaling pathway is crucial for embryonic development, tissue patterning, and
adult tissue homeostasis. In the absence of an Hh ligand, the transmembrane receptor
Patched (PTCHL1) inhibits the activity of the G protein-coupled receptor, Smoothened (SMO).
Upon binding of an Hh ligand (or an agonist like SAG) to PTCH1, this inhibition is relieved,
allowing SMO to translocate to the primary cilium and initiate a downstream signaling cascade.
This culminates in the activation of the GLI family of transcription factors (GLI1, GLI2, GLI3),
which translocate to the nucleus and regulate the expression of Hh target genes.
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Available at: [https://www.benchchem.com/product/b10824570#sag-dihydrochloride-
treatment-duration-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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